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Compound of Interest

Compound Name: FD&C yellow 6

Cat. No.: B1143381 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of

research and development. This guide provides detailed procedures for the proper disposal of

FD&C Yellow 6, a synthetic azo dye, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines will help maintain a safe laboratory environment

and ensure compliance with regulatory standards.

Immediate Safety and Handling Considerations
FD&C Yellow 6 is generally not classified as a hazardous substance; however, it can be a skin,

eye, and respiratory tract irritant.[1] Therefore, appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this

chemical. In case of a spill, the solid material should be dampened with water to prevent dust

formation and then transferred to a suitable container for disposal.[2]

Quantitative Data Summary
While specific quantitative limits for the disposal of FD&C Yellow 6 are not widely established

and often depend on local regulations, the following table summarizes key data for risk

assessment and handling.
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Property Data Citation(s)

Chemical Name

Disodium 6-hydroxy-5-[(4-

sulfophenyl)azo]-2-

naphthalenesulfonate

CAS Number 2783-94-0

Molecular Formula C₁₆H₁₀N₂Na₂O₇S₂

Physical State Solid [1]

Solubility Soluble in water [2]

Oral LD₅₀ (Rat) 10,000 mg/kg [1]

Hazard Classification

Not generally considered

hazardous, but may cause

skin, eye, and respiratory

irritation.[1] Some sources

note it is not considered an

environmental hazard.[3]

[1][3]

Experimental Protocols for Disposal
The appropriate disposal method for FD&C Yellow 6 depends on the quantity of the waste. It is

imperative to consult and comply with all local, state, and federal regulations before proceeding

with any disposal.[1]

Protocol 1: Disposal of Small Quantities (Aqueous
Solutions)
For small quantities of dilute aqueous solutions of FD&C Yellow 6, disposal via the sanitary

sewer system is often permissible.

Methodology:

Confirm Local Regulations: Before proceeding, verify with your institution's Environmental

Health and Safety (EHS) office that drain disposal of non-hazardous dyes is permitted.
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Dilution: Ensure the solution is dilute. While specific concentration limits are not provided, as

a general practice, the concentration should be low enough not to cause significant

discoloration of the effluent.

Neutralization: Check the pH of the solution. If it is acidic or basic, neutralize it to a pH

between 6.0 and 8.0 using a suitable neutralizing agent (e.g., sodium bicarbonate for acids,

dilute hydrochloric acid or acetic acid for bases).

Disposal: Slowly pour the neutralized, dilute solution down the drain with copious amounts of

cold water. A general guideline is to use at least 100 times the volume of the solution in water

to ensure adequate flushing.

Protocol 2: Disposal of Solid Waste and Large
Quantities
For solid FD&C Yellow 6 powder and larger quantities of concentrated solutions, landfilling is

the recommended disposal method. This aligns with Flinn Scientific's Suggested Disposal

Method #26a for non-hazardous solid waste.[1]

Methodology:

Containment: Place the solid FD&C Yellow 6 waste or absorbed liquid waste into a clearly

labeled, sealed container. For spills, absorb the material with an inert substance like sand or

vermiculite before containment.[3]

Labeling: The container should be labeled with the chemical name ("FD&C Yellow 6" or

"Sunset Yellow FCF") and clearly marked as "Non-Hazardous Waste for Landfill."

Segregation: Ensure the container is stored separately from hazardous waste to avoid cross-

contamination and to comply with waste management regulations.

Institutional Procedure: Follow your institution's specific procedures for the collection and

disposal of non-hazardous solid chemical waste. This may involve direct disposal in a

designated dumpster by laboratory personnel or collection by the EHS department.[3] Do not

place chemical waste in regular laboratory trash cans that are handled by custodial staff.[3]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of FD&C
Yellow 6.
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Caption: Decision workflow for the disposal of FD&C Yellow 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1143381?utm_src=pdf-custom-synthesis
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1143381#fd-c-yellow-6-proper-disposal-procedures
https://www.benchchem.com/product/b1143381#fd-c-yellow-6-proper-disposal-procedures
https://www.benchchem.com/product/b1143381#fd-c-yellow-6-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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